![molecular formula C16H15BrO3 B2759932 3-Bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde CAS No. 351066-31-4](/img/structure/B2759932.png)
3-Bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde
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Description
3-Bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde is a chemical compound with the molecular formula C16H15BrO3 . It has a molecular weight of 335.19 .
Synthesis Analysis
The compound is formed by the solvent-free bromination of 4-methoxybenzaldehyde using 1,3-di-n-butylimidazolium tribromide, as a brominating reagent .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with bromo, methoxy, and (4-methylbenzyl)oxy groups . The exact structure can be viewed using Java or Javascript .Scientific Research Applications
Application in Photodynamic Therapy
The compound is involved in the synthesis of new zinc phthalocyanines substituted with benzenesulfonamide derivative groups containing Schiff base. These zinc phthalocyanines demonstrate potential for photodynamic therapy applications, particularly in cancer treatment due to their high singlet oxygen quantum yield and appropriate photodegradation quantum yield, making them effective Type II photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).
Role in Oxidation Reactions
The compound is relevant in oxidation reactions, specifically in distinguishing between oxidants that react via single electron transfer and those reacting by direct oxygen atom transfer. This differentiation is crucial in the formation of various methoxy substituted benzaldehydes and related derivatives (Lai, Lepage, & Lee, 2002).
Involvement in Regioselective Protection
The compound is used in the regioselective protection of hydroxyl groups in related benzaldehyde derivatives. This application is significant in synthetic chemistry for achieving selective functionalization of molecules (Plourde & Spaetzel, 2002).
Photocatalytic Oxidation Research
It plays a role in the photocatalytic oxidation of benzyl alcohol derivatives. These processes, catalyzed by TiO2 under O2 atmosphere, are critical for the transformation of various benzyl alcohols into corresponding aldehydes, highlighting its importance in green chemistry applications (Higashimoto et al., 2009).
Synthesis of Bromophenols
The compound is involved in the synthesis and pharmacological study of bromophenols, with applications in antibacterial and cytotoxic activities. This application demonstrates its relevance in the development of new pharmaceutical compounds (Xu et al., 2003).
Properties
IUPAC Name |
3-bromo-5-methoxy-4-[(4-methylphenyl)methoxy]benzaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrO3/c1-11-3-5-12(6-4-11)10-20-16-14(17)7-13(9-18)8-15(16)19-2/h3-9H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQDHMSQODPWJCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)COC2=C(C=C(C=C2Br)C=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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